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Compound of Interest

Compound Name: 2,3-Bis(octadecyloxy)propan-1-ol

Cat. No.: B051136

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,3-Bis(octadecyloxy)propan-1-ol, a
dialkyl glycerol ether with significant applications in biomedical research and pharmaceutical
sciences. The document details its physicochemical properties, a general synthesis protocol,
and its role in advanced drug delivery systems.

Core Physicochemical Properties

2,3-Bis(octadecyloxy)propan-1-ol is a synthetic lipid characterized by two long C18 alkyl
chains attached to a glycerol backbone. This structure imparts a highly lipophilic nature to the
molecule, making it a crucial component in the formation of stable lipid-based nanostructures.
Its key properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b051136?utm_src=pdf-interest
https://www.benchchem.com/product/b051136?utm_src=pdf-body
https://www.benchchem.com/product/b051136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C39Hs003 [1112]
Molecular Weight 597.05 g/mol [1]

CAS Number 6076-38-6 [1][2]

2,3-Bis(octadecyloxy)-1-
Synonyms propanol, 1,2-O-Dioctadecyl- [1112]

rac-glycerol

White to off-white solid
Appearance (inferred from similar

compounds)

Insoluble in water; soluble in
Solubility organic solvents like [3]

chloroform and ethanol.

Synthesis and Experimental Workflow

The synthesis of 2,3-Bis(octadecyloxy)propan-1-ol, specifically its enantiomer 1,2-O-
Dioctadecyl-sn-glycerol, typically involves the deprotection of a precursor molecule. A general
workflow for this process is outlined below.

Protected Precursor s, PAIC in Et Purification Final Product Characterization
(€.9., 1,2-0i-O-octadecyl-3-O-benzyl-sn-glycerol) (€.9., Chromatography) (1,2-0-Dioctadecyl-sn-glycerol) (e.9.. NMR, Mass Spec)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b051136#2-3-bis-octadecyloxy-propan-1-ol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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